3-Chloro-2,4,5-trifluorobenzyl alcohol
Overview
Description
3-Chloro-2,4,5-trifluorobenzyl alcohol is a chemical compound with the molecular formula C7H4ClF3O . It is used in pharmaceutical testing .
Chemical Reactions Analysis
3,4,5-Trifluorobenzyl alcohol, a related compound, is used as a chemical reagent . The specific chemical reactions involving 3-Chloro-2,4,5-trifluorobenzyl alcohol are not detailed in the search results.Scientific Research Applications
Chemical Reagent
3-Chloro-2,4,5-trifluorobenzyl alcohol is used as a chemical reagent . As a reagent, it can be used in a variety of chemical reactions, contributing to the formation of new compounds.
Chromatography and Mass Spectrometry
The compound can be used in chromatography and mass spectrometry applications . These are analytical techniques used to separate, identify, and quantify components in a mixture. The compound’s unique properties may influence the separation process or the detection of other compounds.
Synthesis of 5-Chloro-2, 3, 4-Trifluorobenzoic Acid
This compound serves as a key intermediate for preparing 5-Chloro-2, 3, 4-trifluorobenzoic acid . This acid is synthesized from the commercially available 2, 3, 4, 5-trifluorobenzoic acid in excellent yield by a reaction sequence involving nitration, selective reduction, diazotisation, and chlorination .
Preparation of Quinolone-3-Carboxylic Acid Derivatives
5-Chloro-2, 3, 4-trifluorobenzoic acid, which is synthesized using 3-Chloro-2,4,5-trifluorobenzyl alcohol, is a key intermediate for preparing quinolone-3-carboxylic acid derivatives . These derivatives have significant applications in medicinal chemistry.
Synthesis of 2,3,4,5-Tetrahalogenated Benzoic Acid Derivatives
3-Chloro-2,4,5-trifluorobenzyl alcohol can be used in the synthesis of 2,3,4,5-tetrahalogenated benzoic acid derivatives . These derivatives are valuable intermediates for the synthesis of medicaments .
Antibacterial Applications
Some of the 2,3,4,5-tetrahalogenated benzoic acid derivatives, which can be synthesized using 3-Chloro-2,4,5-trifluorobenzyl alcohol, are intermediates for antibacterials such as quinolone carboxylic acids . These antibacterials have significant applications in treating bacterial infections.
Safety and Hazards
properties
IUPAC Name |
(3-chloro-2,4,5-trifluorophenyl)methanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClF3O/c8-5-6(10)3(2-12)1-4(9)7(5)11/h1,12H,2H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGUFDLHAHPQKOQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1F)F)Cl)F)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClF3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501278506 |
Source
|
| Record name | 3-Chloro-2,4,5-trifluorobenzenemethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501278506 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.55 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-2,4,5-trifluorobenzyl alcohol | |
CAS RN |
101513-79-5 |
Source
|
| Record name | 3-Chloro-2,4,5-trifluorobenzenemethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=101513-79-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Chloro-2,4,5-trifluorobenzenemethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501278506 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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